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Compound of Interest

1-Azabicyclo[2.2.2]octane-4-
Compound Name: ]
carboxamide

CAS No.: 18955-81-2

Cat. No.: B3049002

Get Quote

Executive Summary

Quinuclidine-4-carboxamide (1-azabicyclo[2.2.2]octane-4-carboxamide) represents a
privileged scaffold in medicinal chemistry, distinguished by its rigid bicyclic cage and defined
spatial arrangement of functional groups.[1] Unlike flexible aliphatic amines, the quinuclidine
core locks the nitrogen lone pair in a specific vector, enhancing receptor binding affinity—
particularly for G-protein coupled receptors (GPCRSs) such as muscarinic and serotonergic (5-
HT3) targets.

This guide provides a rigorous analysis of the molecular architecture, conformational dynamics,
and physicochemical properties of quinuclidine-4-carboxamide, designed for researchers
optimizing ligand-receptor interactions.

Molecular Architecture & Geometry
The Bicyclic Cage (1-Azabicyclo[2.2.2]octane)
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The core structure is a bridged bicycle where a nitrogen atom (N1) and a carbon atom (C4)
serve as the bridgeheads, connected by three ethylene (-CH2—CH2-) chains.

e Symmetry: The parent quinuclidine possesses

symmetry. Substitution at the 4-position with a carboxamide group desymmetrizes the
molecule to

(if the amide plane aligns with a bridge) or
(general conformation).

» Rigidity: The cage structure enforces a "tied-back" conformation. Unlike triethylamine, which
can undergo umbrella inversion, the quinuclidine nitrogen is structurally constrained,
preventing inversion and maintaining a permanent dipole moment aligned with the

axis.

Structural Parameters

Based on X-ray diffraction data of analogous 4-substituted quinuclidines (e.g., quinuclidine-4-
carboxylic acid), the following geometric parameters are characteristic:
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Parameter Typical Value Description
Typical
N1-C2/6/7 Bond Length 1.47 A
C—N bond.
C-C Cage Bonds 1.54 A Standard alkane bond length.

Slightly shortened due to

C4-C(carbonyl) Bond 1.50-1.52 A hybridization of the carbonyl
carbon.
o Nearly ideal tetrahedral
N1 Pyramidalization ~109.5° _ o
geometry, enhancing basicity.
The cage twists slightly from a
erfectly eclipsed geometry to
Cage Twist Angle 10-15° P yecip g Y

relieve torsional strain between

methylene hydrogens.

Conformational Analysis
Cage Torsion (Twist vs. Eclipsed)

While often depicted as having perfectly eclipsed ethylene bridges (boat conformation for the
constituent cyclohexane rings), the energetic minimum for the quinuclidine cage involves a

slight helical twist.
o Driving Force: Relief of Pitzer strain (torsional strain) caused by eclipsed vicinal hydrogens.
o Magnitude: The twist angle is approximately 10-20° relative to the

axis. This chirality is transient in the unsubstituted parent due to rapid interconversion but
can be locked or biased by bulky substituents at the 2 or 3 positions. For 4-carboxamide, the
cage remains dynamically average

-symmetric on the NMR timescale.

Amide Rotation (The Primary Degree of Freedom)
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The carboxamide group (-CONH:) at position C4 introduces a rotatable bond between C4 and
the carbonyl carbon.

» Rotational Barrier: The rotation of the amide group relative to the cage faces a steric barrier
imposed by the three neighboring methylene groups (C3, C5, C8).

o Preferred Conformation: The carbonyl oxygen typically eclipses one of the C—C bonds of the
cage or bisects the angle between them to minimize steric clash with the cage protons.

Nitrogen Inversion

o Constraint: The bridgehead nitrogen cannot undergo Walden inversion because the
transition state would require a planar

nitrogen, which is geometrically impossible within the strained [2.2.2] cage (violation of
Bredt’s rule principles).

o Implication: The lone pair is permanently fixed pointing away from the cage, maximizing its
availability for protonation or receptor interaction.

Fig 1. Conformational energy landscape of Quinuclidine-4-carboxamide.
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Physicochemical Properties[1][2][3][4][5][6][7][8]
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Basicity (pKa)

The quinuclidine nitrogen is exceptionally basic for a tertiary amine due to the lack of steric
hindrance to solvation and the relief of strain upon protonation.

e Parent Quinuclidine pKa: ~11.0[2]
o Effect of 4-Carboxamide: The amide group is electron-withdrawing (inductive effect,

). This pulls electron density through the cage
-framework, lowering the electron density at N1.

o Estimated pKa: The pKa of quinuclidine-4-carboxamide is typically 9.5 — 10.0. It remains a
strong base, ensuring it exists predominantly as a cation at physiological pH (7.4).

Hydrogen Bonding Profile

e N1 (Bridgehead): Strong Hydrogen Bond Acceptor (HBA). Upon protonation, it becomes a
strong Hydrogen Bond Donor (HBD).

e Amide Group:
o NH2: Dual HBD.
o C=0: Strong HBA.

o Crystal Packing: In the solid state, these molecules typically form extensive H-bond networks
linking the amide protons of one molecule to the bridgehead nitrogen or carbonyl oxygen of
another, often resulting in high melting points (>200°C).

Synthesis and Characterization Protocol

The synthesis typically proceeds from quinuclidine-4-carboxylic acid. The following protocol
outlines the conversion to the amide.

Synthetic Workflow

» Activation: Conversion of the carboxylic acid to an acid chloride (using
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) or mixed anhydride.

« Amidation: Reaction with agueous ammonia or ammonia in dioxane.

Quinuclidine-4-carboxylic Acid
(HCI Salt)

'

Activation
(SOCI2, Reflux)

l

Acid Chloride
Intermediate

'

Amidation
(NH3/MeOH or NH40H)

Fig 2. Synthetic pathway from carboxylic acid precursor.

Quinuclidine-4-carboxamide
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Characterization Criteria (Self-Validating)

To verify the structure and conformation, the following spectral signatures must be observed:

¢ 1H NMR (D20 or CDCl3):
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o Cage Protons: The ethylene bridges appear as two distinct multiplets (AA'BB' system) due
to the magnetic anisotropy of the nitrogen and the 4-substituent. Typically, the protons

to Nitrogen appear at
3.0-3.2 ppm, and
protons appear at
1.8-2.0 ppm.
o Amide Protons: Broad singlets (if in DMSO-
) around
7.0-7.5 ppm.

o BC NMR:

o C4 (Bridgehead): Characteristic quaternary carbon signal shifted downfield (~30—40 ppm)
relative to unsubstituted quinuclidine.

o C=0: Carbonyl signal at ~175-180 ppm.
e Mass Spectrometry: Strong
peak.

Applications in Drug Discovery[9]
Bioisosterism

Quinuclidine-4-carboxamide is often used as a rigid, lipophilic bioisostere for:

e Benzamides: Replacing a phenyl ring with a quinuclidine cage increases basicity and
solubility while maintaining bulk.

» Piperidines: The cage locks the conformation, reducing the entropic penalty of binding
compared to flexible piperidines.
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Pharmacological Relevance

This scaffold is prominent in antagonists for the 5-HT3 receptor (e.g., Zacopride derivatives)
and agonists for

7 nicotinic acetylcholine receptors (hAAChR). The bridgehead nitrogen mimics the quaternary
ammonium of acetylcholine, while the amide moiety interacts with auxiliary binding pockets
(e.g., hydrogen bonding with serine/threonine residues).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Molecular Structure and Conformation of Quinuclidine-
4-Carboxamide: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b3049002/docs#molecular-structure-and-
conformation-of-quinuclidine-4-carboxamide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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